Cas no 887596-39-6 (3,5-dichloro-4-(hydrazinylmethyl)pyridine)

• Product Name: 3,5-dichloro-4-(hydrazinylmethyl)pyridine
• CAS No: 887596-39-6
• MF: C₆H₇Cl₂N₃
• MW: 192.045878648758
• CID: 6239103
• PubChem ID: 97640831
• Update Time: 2025-06-13

3,5-dichloro-4-(hydrazinylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-4-(hydrazinylmethyl)pyridine
• 887596-39-6
• EN300-1674470

• Inchi： 1S/C6H7Cl2N3/c7-5-2-10-3-6(8)4(5)1-11-9/h2-3,11H,1,9H2
• InChI Key： ZUEAXFYXIMSYML-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CNN)Cl

Computed Properties

• Exact Mass: 191.0017026g/mol
• Monoisotopic Mass: 191.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 3,5-dichloro-4-(hydrazinylmethyl)pyridine

Introduction to 3,5-Dichloro-4-(Hydrazinylmethyl)pyridine (CAS No. 887596-39-6)

3,5-Dichloro-4-(Hydrazinylmethyl)pyridine, with the CAS number 887596-39-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with dichloro and hydrazinylmethyl groups. These structural elements contribute to its potential applications in various biological and chemical processes.

The chemical structure of 3,5-Dichloro-4-(Hydrazinylmethyl)pyridine is particularly intriguing due to its ability to form stable complexes with metal ions. This property has been exploited in the development of metal-based drugs and catalysts. Recent studies have shown that this compound can serve as a ligand in coordination chemistry, forming complexes with transition metals such as copper, zinc, and iron. These complexes exhibit enhanced stability and reactivity, making them valuable in both industrial and biological applications.

In the realm of medicinal chemistry, 3,5-Dichloro-4-(Hydrazinylmethyl)pyridine has been investigated for its potential therapeutic properties. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. Studies have demonstrated that derivatives of this compound can inhibit the replication of certain viruses, including influenza and HIV. The hydrazinylmethyl group plays a crucial role in this activity by facilitating the formation of covalent bonds with viral enzymes, thereby disrupting their function.

Beyond antiviral applications, 3,5-Dichloro-4-(Hydrazinylmethyl)pyridine has also shown promise in the development of anticancer drugs. Research has indicated that this compound can induce apoptosis in cancer cells through the modulation of specific signaling pathways. The dichloro substitution on the pyridine ring enhances its lipophilicity, allowing it to penetrate cell membranes more effectively. This property is particularly advantageous for targeting solid tumors where drug delivery can be challenging.

The pharmacokinetic properties of 3,5-Dichloro-4-(Hydrazinylmethyl)pyridine have also been studied extensively. Preclinical trials have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it a promising candidate for further clinical development. Additionally, its stability under physiological conditions ensures that it remains active over extended periods, which is crucial for sustained therapeutic effects.

In addition to its direct therapeutic applications, 3,5-Dichloro-4-(Hydrazinylmethyl)pyridine has been explored as a tool in chemical biology research. Its ability to interact with specific biomolecules makes it useful for probing cellular processes and identifying new drug targets. For instance, it has been used to study the interactions between small molecules and protein kinases, which are key regulators of cellular signaling pathways.

The synthesis of 3,5-Dichloro-4-(Hydrazinylmethyl)pyridine involves several well-established chemical reactions. One common approach is to start with 4-chloromethylpyridine hydrochloride and react it with hydrazine hydrate under appropriate conditions to form the desired product. This synthetic route is scalable and can be adapted for large-scale production in industrial settings.

The environmental impact of 3,5-Dichloro-4-(Hydrazinylmethyl)pyridine has also been considered in recent studies. Research indicates that this compound can be synthesized using green chemistry principles, minimizing the use of hazardous solvents and reducing waste generation. This environmentally friendly approach aligns with the growing emphasis on sustainable practices in chemical synthesis.

In conclusion, 3,5-Dichloro-4-(Hydrazinylmethyl)pyridine (CAS No. 887596-39-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and versatile properties make it an attractive candidate for further research and development in medicinal chemistry, pharmaceuticals, and chemical biology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.